3-({3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}carbonyl)pyridine

• IUPAC Name: [3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C19H21FN2O/c20-18-9-7-15(8-10-18)5-6-16-3-2-12-22(14-16)19(23)17-4-1-11-21-13-17/h1,4,7-11,13,16H,2-3,5-6,12,14H2
• InChI Key: WOTFVXNHFBVHDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN=CC=C2)CCC3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

The compound is a complex organic molecule that includes a pyridine ring, a piperidine ring, and a 4-fluorophenyl group. These components are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure likely includes a pyridine ring, a piperidine ring, and a 4-fluorophenyl group. The exact structure would depend on the specific arrangement and bonding of these components.

Chemical Reactions Analysis

The compound, due to its functional groups, might undergo various chemical reactions. For instance, the pyridine ring might undergo electrophilic substitution. The compound might also participate in reactions typical for fluorinated organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact molecular structure. For instance, the presence of a fluorine atom might influence the compound’s reactivity and polarity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Many compounds with similar structures exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it.